molecular formula C14H17NO3 B8492193 Butyl 7-methoxy-1H-indole-2-carboxylate CAS No. 84638-88-0

Butyl 7-methoxy-1H-indole-2-carboxylate

Cat. No.: B8492193
CAS No.: 84638-88-0
M. Wt: 247.29 g/mol
InChI Key: DWHMVYZEMASAOI-UHFFFAOYSA-N
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Description

Butyl 7-methoxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

84638-88-0

Molecular Formula

C14H17NO3

Molecular Weight

247.29 g/mol

IUPAC Name

butyl 7-methoxy-1H-indole-2-carboxylate

InChI

InChI=1S/C14H17NO3/c1-3-4-8-18-14(16)11-9-10-6-5-7-12(17-2)13(10)15-11/h5-7,9,15H,3-4,8H2,1-2H3

InChI Key

DWHMVYZEMASAOI-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)C1=CC2=C(N1)C(=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 6.0 g of 7-methoxyindole-2carboxylic acid in 100 ml of toluene is combined with 4.3 ml of thionyl chloride; the mixture is heated under stirring for 3 hours to 90° C., then concentrated under vacuum. The residue is combined with 50 ml of n-butanol and heated for one hour under reflux Then the mixture is evaporated to dryness under vacuum, the oily residue is boiled with 60 ml of petroleum ether, the clear solution is decanted from the dark residue, and cooling of the solution yields 4.1 g of 7-methoxyindole-2-carboxylic acid n-butyl ester, mp 66°-69° C.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
4.3 mL
Type
reactant
Reaction Step Two

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